Cas no 153830-19-4 (2-Oxiranecarboxylicacid, 3-methyl-, butyl ester, (2R,3S)-)

2-Oxiranecarboxylicacid, 3-methyl-, butyl ester, (2R,3S)- structure
153830-19-4 structure
Product Name:2-Oxiranecarboxylicacid, 3-methyl-, butyl ester, (2R,3S)-
CAS No:153830-19-4
MF:C8H14O3
MW:158.194962978363
CID:106355
PubChem ID:2733645
Update Time:2025-04-18

2-Oxiranecarboxylicacid, 3-methyl-, butyl ester, (2R,3S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Oxiranecarboxylicacid, 3-methyl-, butyl ester, (2R,3S)-
    • N-BUTYL (2R,3S)-(-)-2,3-EPOXYBUTYRATE
    • 3-Methyl-(2R-trans)-oxiranecarboxylic acid butyl ester
    • Butyl 3-methyl-2-(2R,3S)-oxiranecarboxylate
    • n-butyl (2R,3S)-epoxybutanoate
    • Oxiranecarboxylic acid, 3-methyl-, butyl ester, (2R-trans)- (9CI)
    • butyl (3S,2R)-3-methyloxirane-2-carboxylate
    • (2R,3S)-butyl 3-methyloxirane-2-carboxylate
    • butyl (2R,3S)-3-methyloxirane-2-carboxylate
    • 153830-19-4
    • N-Butyl(2R,3S)-(-)-2,3-epoxybutyrate
    • SCHEMBL9566680
    • Inchi: 1S/C8H14O3/c1-3-4-5-10-8(9)7-6(2)11-7/h6-7H,3-5H2,1-2H3/t6-,7+/m0/s1
    • InChI Key: JMYWLBRCOSLRIH-NKWVEPMBSA-N
    • SMILES: O1[C@@H](C(=O)OCCCC)[C@@H]1C

Computed Properties

  • Exact Mass: 158.09400
  • Monoisotopic Mass: 158.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 38.8Ų

Experimental Properties

  • PSA: 38.83000
  • LogP: 1.11700

2-Oxiranecarboxylicacid, 3-methyl-, butyl ester, (2R,3S)- Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: S37/39
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Safety Term:S37/39-26
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